Cas no 122800-01-5 (3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile)

3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core functionalized with an amino group at the 3-position and a nitrile group at the 4-position, further substituted by a benzyl moiety at the 1-position. This structure imparts versatility as a synthetic intermediate in medicinal and organic chemistry, particularly in the development of pharmacologically active molecules. The amino and nitrile functionalities offer reactive sites for further derivatization, enabling applications in the synthesis of heterocyclic scaffolds, agrochemicals, and bioactive compounds. Its well-defined reactivity and stability under standard conditions make it a valuable building block for researchers exploring novel pyrazole-based derivatives.
3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile structure
122800-01-5 structure
Product Name:3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile
CAS No:122800-01-5
MF:C11H10N4
MW:198.22390127182
MDL:MFCD09999164
CID:98205
PubChem ID:10035625
Update Time:2025-08-05

3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile,3-amino-1-(phenylmethyl)-
    • 3-amino-1-benzylpyrazole-4-carbonitrile
    • 1-benzyl-4-cyano-3-aminopyrazole
    • 3-Amino-1-(phenylmethyl)-1H-pyrazole-4-carbonitrile
    • 3-amino-1-benzyl-4-pyrazolecarbonitrile
    • ZLB0037
    • SCHEMBL161588
    • 122800-01-5
    • AKOS006304742
    • FT-0646879
    • DTXSID50434492
    • EN300-299427
    • AM9821
    • 1H-Pyrazole-4-carbonitrile, 3-amino-1-(phenylmethyl)-
    • A804966
    • DB-062099
    • MDL： MFCD09999164
    • Inchi： 1S/C11H10N4/c12-6-10-8-15(14-11(10)13)7-9-4-2-1-3-5-9/h1-5,8H,7H2,(H2,13,14)
    • InChI Key： OQGLNJKWYIEESV-UHFFFAOYSA-N
    • SMILES： N1(C=C(C#N)C(N)=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.09100
  • Monoisotopic Mass: 198.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 444.421°C at 760 mmHg
  • Flash Point: 222.578°C
  • Refractive Index: 1.65
  • PSA: 67.63000
  • LogP: 1.96648

3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-1-benzyl-1H-pyrazole-4-carbonitrile Pricemore >>

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